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Compound of Interest

Compound Name: (Z2)-NMac1

Cat. No.: B15606855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of (Z)-NMac1, a geometric isomer of the Nm23/NDPK activator, (E)-
NMac1l. While its E-isomer has shown promise as an anti-metastatic agent, the Z-isomer
serves as a critical negative control in research, highlighting the stereospecificity of NMacl's
biological function.

Chemical Structure and Nomenclature

(Z)-NMac1l is the cis-isomer of (x)-trans-3-(3,4-dimethoxyphenyl)-4-[(E)-3,4-
dimethoxystyryllcyclohex-1-ene. The key structural difference lies in the geometry around the
styryl double bond. In the (Z2)-isomer, the substituents on the double bond are on the same
side, leading to a distinct three-dimensional conformation compared to the (E)-isomer.

IUPAC Name: (2)-3-(3,4-dimethoxyphenyl)-4-(2-(3,4-dimethoxyphenyl)vinyl)cyclohex-1-ene
Synonyms: (Z)-isomer of NMacl

Below is a 2D representation of the chemical structure of (Z)-NMac1, generated using the DOT
language.

2D structure of (Z)-NMac1l.

Physicochemical and Biological Properties
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While specific experimental data for the physicochemical properties of (Z)-NMac1 are not
readily available, general principles of geometric isomerism can provide some insights. As a
geometric isomer of (E)-NMacl, it shares the same molecular formula and weight. However,
differences in their spatial arrangement can lead to variations in properties such as polarity,
melting point, boiling point, and solubility.

The most significant reported property of (Z)-NMac1l is its lack of biological activity in the
context of Nm23/NDPK activation. This stands in stark contrast to its (E)-isomer.

Property (E)-NMac1 (Z)-NMac1l
Molecular Formula C24H2804 C24H2804
Molecular Weight 380.48 g/mol 380.48 g/mol

Activates NDPK activity of ) )
Abolishes the increase of

Biological Activity recombinant Nm23-H1 (ECso = o
NDPK activity[1]
10.7 pM)[1]
. . Expected to be soluble in
Solubility Soluble in DMSO
DMSO
Appearance Solid Solid

Synthesis

The synthesis of (Z)-NMac1 has been described as a multi-step process. A key step involves a
Stork-Zhao olefination to selectively produce a (Z)-vinyl iodide intermediate. This is followed by
a Suzuki cross-coupling reaction to yield the final (Z)-NMac1 product in high yield.[1]

The following diagram illustrates the general synthetic workflow.

. . N . F . . Suzuki Cross-Coupling !
Starting Material (7) Stork-Zhao Olefination (2)-Vinyl lodide Intermediate (with boronic acid) (Z)-NMac1

Click to download full resolution via product page

Synthetic workflow for (Z)-NMac1.
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Biological Inactivity and Role as a Negative Control

The primary biological function reported for (E)-NMacl is the activation of Nucleoside
Diphosphate Kinase (NDPK), an enzyme associated with the metastasis suppressor protein
Nm23-H1. (E)-NMac1l binds to the C-terminal region of Nm23-H1, leading to an allosteric
conformational change that enhances its NDPK activity.[1] This activation is linked to the

suppression of cancer cell invasion and migration.

In contrast, studies have shown that the (Z)-isomer of NMacl completely abolishes this
increase in NDPK activity.[1] This finding underscores the critical importance of the geometric
configuration of the styryl double bond for the biological activity of NMacl. The specific spatial
arrangement of the phenyl rings in the (E)-isomer is likely essential for proper binding to the
allosteric site on Nm23-H1.

The following diagram illustrates the differential effects of (E)-NMacl and (Z)-NMac1 on the
Nm23-H1 signaling pathway.

(E)-NMac1 Pathway (Z)-NMac1 Pathway
inds to C-terminup oes not effectively bind/actiyate
Nm23-H1 Nm23-H1

A ]llosteric Activatioh \

NDPK Activity Increased

No Increase in NDPK Activity

Metastasis Suppression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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